Cas no 1868687-23-3 (3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid
• CAS No: 1868687-23-3
• MF: C₇H₆ClNO₃S
• MW: 219.645439624786
• CID: 5984734
• PubChem ID: 130580216
• Update Time: 2025-10-28

3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid
• EN300-1986348
• 1868687-23-3

• Inchi： 1S/C7H6ClNO3S/c1-12-7-9-6(8)4(13-7)2-3-5(10)11/h2-3H,1H3,(H,10,11)/b3-2+
• InChI Key： KFIBUKWFNFHJDZ-NSCUHMNNSA-N
• SMILES： ClC1=C(/C=C/C(=O)O)SC(=N1)OC

Computed Properties

• Exact Mass: 218.9756919g/mol
• Monoisotopic Mass: 218.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid

3-(4-Chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic Acid (CAS No. 1868687-23-3): An Overview

3-(4-Chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid (CAS No. 1868687-23-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The presence of a chloro and methoxy substituent on the thiazole ring, along with the propenoic acid moiety, imparts this compound with a distinctive set of chemical and biological properties that make it a promising candidate for further research and development.

The chemical structure of 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid is characterized by a conjugated double bond in the propenoic acid group, which can participate in various chemical reactions and interactions. The thiazole ring, with its nitrogen and sulfur atoms, provides additional reactivity and stability to the molecule. The chloro and methoxy substituents on the thiazole ring further enhance the compound's lipophilicity and electronic properties, which can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's thiazole ring and propenoic acid moiety play crucial roles in disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

In addition to its antimicrobial properties, 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid has shown promise as an anticancer agent. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound selectively inhibits the growth of human cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of key signaling molecules such as p53 and Bcl-2.

The pharmacokinetic properties of 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid have also been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low molecular weight and high lipophilicity contribute to its ability to cross biological membranes efficiently.

To further explore the potential applications of 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enoic acid, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) are being employed to identify derivatives with improved pharmacological profiles. These efforts aim to develop more effective drugs for treating infectious diseases and cancer.

In conclusion, 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)prop-2-enonic acid (CAS No. 1868687-23-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound has the potential to contribute significantly to the advancement of therapeutic strategies for various diseases.